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Compound of Interest

Compound Name: Methyl-d3 tribromoacetate
CAS No.: 207556-11-4
Cat. No.: B1628360
Get Quote
. J

Executive Summary

Methyl-d3 tribromoacetate (CAS: 207556-11-4 for labeled; 96-32-2 for unlabeled) is a
specialized deuterated reagent used primarily in mechanistic studies, metabolic tracking, and
as a silent internal standard in

H-NMR spectroscopy. While chemically similar to its non-deuterated analog, the high cost and
specific isotopic application necessitate a rigorous "Cold-Chain" handling protocol to prevent
isotopic dilution and chemical degradation.

This guide moves beyond basic safety data sheets (SDS) to provide a field-tested operational
framework for researchers. It addresses the compound's dual nature: a potent
lachrymator/corrosive agent and a moisture-sensitive analytical standard.

Compound Profile & Physical Properties[1][2][3][4]
[SI[6][7]

Understanding the physical state is critical for accurate dosing. Unlike many solid triboromo-
derivatives, this reagent is a liquid at room temperature with a high density, affecting how it
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must be pipetted and weighed.

Property

Value (Approx.)

Operational Implication

Physical State

Liquid (Colorless to pale

Use positive displacement

yellow) pipettes or gas-tight syringes.
Critical: 1 mL
Density ~1.616 g/mL 1.62 g. Do not assume 1:1
density.
N ) Moderate volatility; handle only
Boiling Point 144-145 °C )
in fume hood.
) Combustible; keep away from
Flash Point 63 °C )
high heat sources.
N ) Compatible with standard
Solubility Soluble in MeOH, Et20, CDCls

organic reaction solvents.

Isotopic Label

Methyl-d3 (

)

Silent in

H-NMR (approx. 3.6-3.8 ppm

region).

Safety Architecture: The "Lachrymator" Protocol

Hazard Classification: Methyl-d3 tribromoacetate is a Lachrymator, Corrosive, and Toxic. It

releases vapors that intensely irritate the eyes and respiratory tract, even at low concentrations.

Engineering Controls

o Primary Barrier: All operations (weighing, dispensing, reaction setup) must occur inside a

certified chemical fume hood.

 Airflow Check: Ensure hood face velocity is

fpm.

e Trap Systems: If removing solvent via rotavap, use a secondary cold trap (liquid
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or dry ice/acetone) to prevent exhaust into the lab environment.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are often insufficient for halogenated esters, which can permeate
rapidly.

e Hands:Double-gloving strategy.

o Inner Layer: 4 mil Nitrile (dexterity).

o Quter Layer: Laminate film (e.qg., Silver Shield™) or 8 mil Nitrile (chemical resistance).
o Eyes: Chemical splash goggles (ventless preferred) + Face shield if handling volumes

mL.

e Body: Lab coat (buttoned) + Chemical-resistant apron.

Storage & Stability: Preserving the Deuterium Label

The primary threat to this reagent is Hydrolysis. Exposure to atmospheric moisture causes the
ester to hydrolyze, releasing Methanol-d3 and Tribromoacetic acid. This destroys the reagent
and ruins the isotopic integrity.

The "Dry-Chain" Storage Protocol

o Temperature: Store at 2°C to 8°C (Refrigerated).
o Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).

» Secondary Containment: Place the primary vial inside a secondary jar containing a desiccant
packet (e.g., Drierite or Silica Gel) to absorb ambient moisture in the fridge.

o Seal: Parafilm is insufficient. Use electrical tape or a secondary screw-top jar.

Operational Protocol: Synthesis & Handling
Visualization: Safe Handling Workflow
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Critical Safety Zone: Fume Hood
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Click to download full resolution via product page

Figure 1: The "Cold-Chain" handling workflow designed to prevent moisture condensation and
exposure.

Step-by-Step Methodology

Objective: Transfer 1.0 mmol of Methyl-d3 tribromoacetate to a reaction vessel without
introducing water or exposing the operator to vapors.

Materials:

e Oven-dried glassware (Schlenk flask or round-bottom).
o Gas-tight syringe (glass preferred) with a long needle.
 Inert gas line (Argon/Nitrogen).

Procedure:

e Thermal Equilibration (CRITICAL): Remove the reagent from the fridge 30 minutes prior to
use. Keep it inside its desiccated secondary container until it reaches room temperature.

o Why? Opening a cold bottle introduces immediate condensation, leading to hydrolysis.
o System Inerting: Purge the reaction flask with Argon for 5 minutes.
e Volumetric Calculation:

o Target: 1.0 mmol.

o MW
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311.75 g/mol (Check specific batch CoA; d3 adds ~3 mass units to non-deuterated MW of
308.7).

o Mass required: ~312 mg.

o Volume required:

e Dispensing:
o Open the reagent bottle under a gentle stream of inert gas if possible.

o Insert the needle, draw slightly more than 193 L, invert to expel bubbles, and adjust to
the mark.

o Technique: Wipe the needle exterior with a Kimwipe (in the hood) before transfer to
prevent drops falling on the bench.

o Addition: Inject the reagent slowly into the reaction solvent (typically dry THF or Ether) at the
designated temperature (often -78°C or 0°C for lithium-halogen exchange).

e Resealing: Immediately purge the reagent bottle headspace with Argon, cap tightly, reseal
with tape, and return to the desiccator/fridge.

Synthesis Applications & Degradation Pathways|[8]
Common Applications

o Deuterated Cyclopropanation: Used as a carbene source (similar to Simmons-Smith) to
introduce a deuterated ester moiety to olefins.

o Tribromomethyl Anion Generation: Reaction with base (LDA or NaH) generates the anion for
nucleophilic attack, retaining the

ester.

 NMR Standard: Used in quantitative NMR (QNMR) where a signal in the 3.6—-3.8 ppm range
(methyl ester) needs to be suppressed/silent.
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Visualization: Degradation Logic
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Figure 2: Primary degradation pathways. Note that hydrolysis results in the loss of the
expensive deuterated moiety (Methanol-d3).

Emergency Response & Waste Disposal
Spill Cleanup (Small Scale <5 mL)

o Evacuate: Clear the immediate area. The lachrymatory effect will be immediate.
e PPE: Full face shield and double gloves required.
o Neutralization: Cover the spill with a mixture of Sodium Carbonate (

) and clay absorbent (kitty litter). The base helps neutralize potential acid formation.

» Disposal: Scoop into a sealable bag, label as "Halogenated Organic Debris,” and place in a
secondary container. Clean the surface with soap and water; do not use bleach (potential
reaction with brominated compounds).

Waste Disposal[9]

o Stream: Halogenated Organic Waste.
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e Segregation: Do not mix with strong oxidizers or alkali metals.

o Labeling: Clearly mark as "Contains Tribromoacetate - Lachrymator."”
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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